Cas no 1566715-91-0 (3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine
• CAS No: 1566715-91-0
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 5820469
• PubChem ID: 104277153
• Update Time: 2025-05-24

3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine
• EN300-1964240
• 1566715-91-0

• Inchi： 1S/C10H13ClFNO/c1-14-10-3-2-7(11)6-8(10)9(12)4-5-13/h2-3,6,9H,4-5,13H2,1H3
• InChI Key： VLFZJWJPBIWKDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CCN)F)OC

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine

Introduction to 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine (CAS No. 1566715-91-0)

3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine, identified by the chemical registration number CAS No. 1566715-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its complex aromatic ring system and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both chloro and methoxy substituents on the phenyl ring, coupled with a fluorine atom on the propyl chain, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine suggest its potential utility as an intermediate in the synthesis of more complex pharmacophores. The chloro group is known to enhance lipophilicity and metabolic stability, while the methoxy group can influence electronic properties and binding interactions. The incorporation of a fluorine atom is particularly noteworthy, as fluorine substitution is frequently employed in medicinal chemistry to improve pharmacokinetic profiles, such as bioavailability and metabolic resistance. These structural elements collectively contribute to the compound's versatility and its suitability for exploring novel therapeutic applications.

In recent years, there has been a growing interest in developing small molecules with tailored biological activities for treating various diseases. The pharmaceutical industry has increasingly relied on advanced computational methods and high-throughput screening to identify promising candidates. 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine has been studied in the context of its potential role as a scaffold for drug discovery. Its unique structural motif allows for modifications that can fine-tune its pharmacological properties, making it an attractive starting point for designing molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that address the underlying mechanisms of these conditions. The structural features of 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine, particularly the presence of aromatic rings and fluorine substitution, make it a plausible candidate for such applications.

Furthermore, the compound has been explored in preclinical studies as a potential modulator of other biological targets. For instance, its ability to interact with receptors or enzymes involved in pain signaling has been investigated, suggesting its utility in developing novel analgesics. The precise arrangement of functional groups on its molecular framework allows it to engage with biological targets in a specific manner, which is crucial for achieving desired therapeutic effects while minimizing off-target interactions.

The synthesis of 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the sophistication of modern organic chemistry methodologies used in pharmaceutical research.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine to various biological targets. These studies provide valuable insights into how the compound interacts with its intended receptors or enzymes at the molecular level. By leveraging computational tools, researchers can predict potential drug candidates more efficiently, reducing the time and cost associated with traditional experimental approaches.

The growing body of research on this compound underscores its significance in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, molecules like 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine will play an increasingly important role in developing next-generation therapeutics. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them invaluable assets in the quest for novel treatments.

In conclusion, 3-(5-chloro-2-methoxyphenyl)-3-fluoropropan-1-amine (CAS No. 1566715-91-0) represents a fascinating subject of study with broad implications for pharmaceutical science. Its structural complexity, combined with its potential biological activities, positions it as a key molecule for further exploration. As research progresses, this compound is likely to contribute significantly to advancements in drug discovery and development, offering hope for improved treatments across various medical conditions.